Cas no 326815-10-5 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea)

• Product Name: 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea
• CAS No: 326815-10-5
• MF: C₁₄H₁₀Cl₂F₃N₃S
• MW: 380.21550989151
• CID: 3167878
• PubChem ID: 22637219
• Update Time: 2025-10-30

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHYL}-3-(2-CHLOROPHENYL)THIOUREA
• 326815-10-5
• 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea
• SCHEMBL6881926
• N-(2-Chlorophenyl)-N'-[(3-chloro-5-trifluoromethyl-2-pyridyl)methyl]thiourea

• Inchi： 1S/C14H10Cl2F3N3S/c15-9-3-1-2-4-11(9)22-13(23)21-7-12-10(16)5-8(6-20-12)14(17,18)19/h1-6H,7H2,(H2,21,22,23)
• InChI Key： QEHWFOASMCDNBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1C=CC=CC=1Cl)=S

Computed Properties

• Exact Mass: 378.9924584Da
• Monoisotopic Mass: 378.9924584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea: A Comprehensive Overview

The compound 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea, identified by the CAS number 326815-10-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a thiourea moiety attached to a chlorophenyl group. These structural elements contribute to its distinctive chemical properties and potential uses in advanced chemical systems.

Recent studies have highlighted the importance of thioureas in the development of novel materials, particularly in the realm of coordination chemistry and catalysis. The presence of the thiourea group in this compound makes it a promising candidate for applications in metalloorganic frameworks (MOFs) and other coordination polymers. Researchers have demonstrated that thioureas can act as versatile ligands, enabling the formation of stable metal complexes with tailored properties. For instance, the ability of thioureas to coordinate with transition metals has been leveraged in the creation of efficient catalysts for industrial processes such as hydrogenation and carbon dioxide reduction.

The pyridine ring in this compound adds another layer of functionality. Pyridine derivatives are well-known for their aromaticity and ability to participate in π-interactions, which are critical in many chemical reactions. The substitution pattern on the pyridine ring—specifically, the chlorine and trifluoromethyl groups—introduces electron-withdrawing effects that can influence the electronic properties of the molecule. These effects can enhance the reactivity of the thiourea group, making it more susceptible to coordination or other chemical transformations.

Moreover, the chlorophenyl group attached to the thiourea moiety introduces additional complexity to the molecule's structure. Chlorine atoms on aromatic rings are known to increase molecular stability due to their electron-withdrawing nature, which can also modulate the electronic environment around the sulfur atom in the thiourea group. This modulation can have significant implications for the compound's behavior in different chemical environments, such as its solubility, reactivity, and ability to form intermolecular interactions.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic substitution and condensation reactions. The synthesis typically involves reacting an appropriate chloropyridine derivative with a 2-chlorophenylthiourea derivative under controlled conditions. Recent advancements in synthetic methodologies have allowed for greater control over the reaction parameters, leading to higher yields and improved purity of the final product.

From an applications perspective, this compound has shown potential in several areas. In catalysis, its ability to coordinate with metal ions makes it a valuable component in heterogeneous catalyst systems. For example, studies have demonstrated that metal complexes derived from this thiourea can efficiently catalyze reactions such as alkene epoxidation and alkane oxidation. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in semiconducting materials and light-emitting diodes (LEDs).

In conclusion, 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea is a multifaceted compound with a rich structural complexity that lends itself to diverse chemical applications. Its combination of pyridine and thiourea moieties provides a platform for exploring new chemical reactions and material properties. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.